5-Bromopyridin-3-yl tert-butyl carbonate

• IUPAC Name: (5-bromopyridin-3-yl) tert-butyl carbonate
• InChI: InChI=1S/C10H12BrNO3/c1-10(2,3)15-9(13)14-8-4-7(11)5-12-6-8/h4-6H,1-3H3
• InChI Key: PTJSDWLLHABFKV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)OC1=CC(=CN=C1)Br
• Molecular Formula: C10H12BrNO3
• DSSTOX Substance ID: DTXSID10670137
• Molecular Weight: 274.11 g/mol
• CAS RN: 1087659-21-9

Description

5-Bromopyridin-3-yl tert-butyl carbonate is a chemical compound that belongs to the category of pyridine derivatives. It has an empirical formula of C10H12BrNO3 and a molecular weight of 274.11.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string CC(C)(C)OC(=O)Oc1cncc(Br)c1. This indicates that the molecule contains a bromopyridinyl group attached to a tert-butyl carbonate group.

Scientific Research Applications

Synthesis of Complex Molecules

• Efficient syntheses have been developed for 5-brominated and 5,5'-dibrominated 2,2'-bipyridines and 2,2'-bipyrimidines, which are valuable for preparing metal-complexing molecular rods. These compounds were synthesized via Stille coupling and other regioselective methods, yielding products with high efficiency and enabling further chemical transformations (Schwab, Fleischer, & Michl, 2002).

Ligand Design for Coordination Chemistry

• Ligands bearing 6-bromo-2,2'-bipyridine pendant arms have been described for potential applications in labeling biological materials. The transformation of bromo to ester groups and further functionalization of these scaffolds illustrate the versatility of these compounds in designing ligands with specific properties (Charbonnière, Weibel, & Ziessel, 2002).

Catalysis and Material Science

• A review on the catalytic applications of terpyridines and their transition metal complexes highlights the use of such compounds in a variety of reactions, including organic transformations and polymerization reactions. These applications demonstrate the role of terpyridine derivatives in organometallic catalysis and material science (Winter, Newkome, & Schubert, 2011).

Novel Pyridine Derivatives Synthesis

• Palladium-catalyzed Suzuki cross-coupling reactions have been employed to synthesize novel pyridine derivatives from 5-bromo-2-methylpyridin-3-amine, showcasing the utility of bromopyridine derivatives in generating compounds with potential applications in biological activities and materials science (Ahmad et al., 2017).

Mechanism of Action

The mechanism of action of 5-Bromopyridin-3-yl tert-butyl carbonate is not clear as it likely depends on the specific context in which the compound is used. For instance, in a chemical reaction, its behavior would depend on the other reactants and the conditions of the reaction.

Safety and Hazards

While specific safety and hazard information for 5-Bromopyridin-3-yl tert-butyl carbonate is not available, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment. The compound should be stored properly to prevent any risks.